
Undecanoic Acid: A Comprehensive Technical
Guide for Researchers and Drug Development

Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Undecanoic Acid

Cat. No.: B1683397 Get Quote

An In-depth Exploration of a Saturated Medium-Chain Fatty Acid

Abstract
Undecanoic acid, also known as undecylic acid, is an eleven-carbon saturated medium-chain

fatty acid (MCFA) with the chemical formula CH₃(CH₂)₉COOH.[1] As a naturally occurring

compound found in various biological sources, it has garnered significant interest for its diverse

biological activities.[2] This technical guide provides a comprehensive overview of undecanoic
acid, focusing on its physicochemical properties, metabolic fate, and multifaceted mechanisms

of action, including its well-established antifungal and antibacterial properties, as well as its

emerging roles in anti-inflammatory and anticancer activities. This document is intended for

researchers, scientists, and drug development professionals, offering detailed experimental

protocols, quantitative data summaries, and visual representations of key biological pathways

to facilitate further investigation and therapeutic development.

Physicochemical Properties
Undecanoic acid is a white crystalline solid at room temperature with a faint, fatty odor.[3] It is

characterized by a hydrophobic aliphatic tail and a hydrophilic carboxylic acid group, rendering

it practically insoluble in water but soluble in organic solvents.[2][3]
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Property Value References

Chemical Formula C₁₁H₂₂O₂ [4]

Molar Mass 186.29 g/mol [3]

Melting Point 28.6 °C (83.5 °F; 301.8 K) [1]

Boiling Point 284 °C (543 °F; 557 K) [1]

Density 0.89 g/cm³ [1]

Appearance
Colorless crystals or white

solid
[1][3]

Solubility in Water Insoluble [3]

Antimicrobial Activity
Undecanoic acid is widely recognized for its potent antimicrobial properties, particularly its

antifungal activity against various pathogenic fungi.[5] It is also effective against certain

bacteria, including inhibiting the formation of biofilms.[6]

Antifungal Activity
Undecanoic acid is one of the most fungitoxic of the C7:0 - C18:0 fatty acid series.[3] Its

primary application has been in the topical treatment of fungal skin infections like athlete's foot

and ringworm.[7]

The antifungal mechanism of undecanoic acid is multi-pronged, primarily targeting the fungal

cell membrane and cellular metabolism.[8][9]

Disruption of Cell Membrane Integrity: Undecanoic acid integrates into the lipid bilayer of

the fungal cell membrane, leading to destabilization and increased permeability. This results

in the leakage of essential intracellular components and ultimately cell death.[10]

Inhibition of Ergosterol Biosynthesis: It interferes with the synthesis of ergosterol, a vital

component of the fungal cell membrane that is crucial for maintaining its structural integrity

and fluidity.[10]
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Induction of Oxidative Stress: Undecanoic acid can trigger the production of reactive

oxygen species (ROS), leading to oxidative damage to cellular components.[9]

Modulation of Gene Expression: It has been shown to alter the expression of fungal genes

that are critical for virulence and metabolism.[5] In Trichophyton rubrum, it affects pivotal

processes in the cell wall, membrane assembly, lipid metabolism, and pathogenesis.[5][8]
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Proposed antifungal mechanism of undecanoic acid.

Organism MIC (μg/mL) Reference

Candida albicans 100-200 [8]

Vibrio harveyi (in synergy with

auxins)
10 [11]

Antibacterial Activity
Undecanoic acid has also demonstrated efficacy against certain bacteria, notably in the

inhibition of biofilm formation and the reduction of persister cell viability.[6]

The antibacterial effects of undecanoic acid are thought to involve disruption of the bacterial

cell membrane, similar to its antifungal mechanism.[10] It has been shown to inhibit Escherichia

coli persister cell formation by 25-fold.[6]
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Activity in Mammalian Systems
Beyond its antimicrobial effects, undecanoic acid exhibits biological activity in mammalian

systems, including anti-inflammatory and potential anticancer properties.

Anti-inflammatory Activity
Medium-chain fatty acids, including undecanoic acid, can exert anti-inflammatory effects

through the activation of G protein-coupled receptors (GPCRs).[12]

Fatty acids can bind to G protein-coupled receptor 120 (GPR120), which leads to the

recruitment of β-arrestin 2.[12] This complex can then interfere with inflammatory signaling

cascades, such as the NF-κB pathway, resulting in a reduction of pro-inflammatory cytokine

production.[12]
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Anti-inflammatory signaling of undecanoic acid via GPR120.

Anticancer Activity
Recent studies have begun to explore the potential of undecanoic acid as an anticancer

agent. A novel formulation of undecylenic acid (the monounsaturated counterpart) has been

shown to induce concentration-dependent tumor cell death.[13] The mechanism appears to be

pro-apoptotic, involving caspase activation and a reduction in mitochondrial membrane

potential.[13]

Experimental Protocols
Antifungal Susceptibility Testing (Broth Microdilution)
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This protocol is a general guideline based on standard methods for determining the Minimum

Inhibitory Concentration (MIC) of an antifungal agent.[14][15]

Preparation of Undecanoic Acid Stock Solution: Prepare a stock solution of undecanoic
acid (e.g., 10 mg/mL) in a suitable solvent like methanol.[14]

Preparation of Microtiter Plates: In a 24-well microtiter plate, perform serial dilutions of the

undecanoic acid stock solution in a suitable broth medium (e.g., Yeast Extract Peptone

Dextrose - YEPD) to achieve a range of concentrations (e.g., 2.5–160 μg/mL).[14]

Inoculum Preparation: Prepare a standardized inoculum of the fungal strain to be tested

(e.g., Candida spp.) to a concentration of approximately 10⁷ cells/mL.[14]

Inoculation: Add the fungal inoculum to each well of the microtiter plate. Include a growth

control well (no undecanoic acid) and a sterility control well (no inoculum).

Incubation: Incubate the plates at 37°C for 24 hours.[14]

MIC Determination: The MIC is defined as the lowest concentration of undecanoic acid that

causes a significant inhibition of visible growth compared to the growth control.[16]
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Experimental workflow for MIC determination.
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Gene Expression Analysis (RT-qPCR)
This is a generalized protocol for analyzing changes in gene expression in response to

undecanoic acid treatment.[17][18][19]

Cell Culture and Treatment: Culture the target cells (e.g., fungal, bacterial, or mammalian)

under appropriate conditions. Expose the cells to a specific concentration of undecanoic
acid for a defined period. Include an untreated control group.

RNA Extraction: Isolate total RNA from both treated and control cells using a suitable RNA

extraction kit.

RNA Quality Control: Assess the purity and integrity of the extracted RNA using

spectrophotometry and gel electrophoresis.

cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a

reverse transcription kit.

Quantitative PCR (qPCR): Perform qPCR using gene-specific primers for the target genes of

interest and a reference (housekeeping) gene. The qPCR reaction typically involves an initial

denaturation step, followed by multiple cycles of denaturation, annealing, and extension.[17]

Data Analysis: Calculate the relative gene expression using the ΔΔCT method, where the

expression of the target gene is normalized to the reference gene and compared between

the treated and control groups.[17]

Conclusion and Future Directions
Undecanoic acid is a versatile saturated medium-chain fatty acid with significant and well-

documented antimicrobial properties. Its mechanisms of action against fungi and bacteria are

multifaceted, making it a compelling candidate for the development of novel anti-infective

agents. Furthermore, its emerging roles in modulating inflammatory responses and inducing

cancer cell apoptosis open up new avenues for therapeutic applications.

Future research should focus on several key areas:
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Elucidation of Mammalian Signaling Pathways: A more detailed understanding of the specific

molecular targets and signaling cascades modulated by undecanoic acid in mammalian

cells is crucial for its development as a therapeutic agent for inflammatory diseases or

cancer.

Pharmacokinetic and Toxicological Studies: Comprehensive in vivo studies are needed to

determine the absorption, distribution, metabolism, excretion (ADME), and potential toxicity

of undecanoic acid.

Clinical Trials: Well-designed clinical trials are required to evaluate the efficacy and safety of

undecanoic acid in the treatment of fungal infections and other potential indications.

Synergistic Formulations: Investigating the synergistic effects of undecanoic acid with other

antimicrobial or anticancer drugs could lead to more effective combination therapies.[14]

The information presented in this technical guide provides a solid foundation for researchers

and drug development professionals to further explore the therapeutic potential of undecanoic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://synapse.patsnap.com/article/what-is-undecenoic-acid-used-for
https://www.researchgate.net/publication/350782393_Reassessing_the_Use_of_Undecanoic_Acid_as_a_Therapeutic_Strategy_for_Treating_Fungal_Infections
https://www.researchgate.net/figure/Proposed-mechanism-of-action-of-undecanoic-acid-UDA-against-fungal-viability-UDA_fig2_350782393
https://synapse.patsnap.com/article/what-is-the-mechanism-of-undecenoic-acid
https://www.researchgate.net/publication/26263506_10-Undecanhydroxamic_acid_a_hydroxamate_derivative_of_the_undecanoic_acid_has_strong_antimicrobial_activity_through_a_mechanism_that_limits_iron_availability
https://www.mdpi.com/2223-7747/12/3/560
https://pubmed.ncbi.nlm.nih.gov/36430646/
https://pubmed.ncbi.nlm.nih.gov/36430646/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6275436/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6275436/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10305799/
https://www.youtube.com/watch?v=fVHdWh6fSqE
https://www.mdpi.com/2296-3529/8/2/12
https://academic.oup.com/g3journal/article/12/1/jkab354/6402009
https://public-pages-files-2025.frontiersin.org/journals/sustainable-food-systems/articles/10.3389/fsufs.2021.735893/pdf
https://www.benchchem.com/product/b1683397#undecanoic-acid-as-a-saturated-medium-chain-fatty-acid
https://www.benchchem.com/product/b1683397#undecanoic-acid-as-a-saturated-medium-chain-fatty-acid
https://www.benchchem.com/product/b1683397#undecanoic-acid-as-a-saturated-medium-chain-fatty-acid
https://www.benchchem.com/product/b1683397#undecanoic-acid-as-a-saturated-medium-chain-fatty-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1683397?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

